1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone

• Molecular Formula: C9H6FNO2
• Molecular Weight: 179.15 g/mol
• IUPAC Name: 1-(2-fluoro-1,3-benzoxazol-4-yl)ethanone
• InChI: InChI=1S/C9H6FNO2/c1-5(12)6-3-2-4-7-8(6)11-9(10)13-7/h2-4H,1H3
• InChI Key: RGLKUDRKYZJFFA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C(=CC=C1)OC(=N2)F

Description

1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone is a fluorinated aromatic ketone featuring a benzooxazole core substituted with a fluorine atom at the 2-position and an acetyl group at the 4-position. This compound is of interest in medicinal chemistry due to the electron-withdrawing nature of fluorine, which can enhance metabolic stability and influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-fluorobenzoyl chloride with an appropriate amine to form the intermediate, which then undergoes cyclization to form the oxazole ring. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane. The reaction is typically carried out at room temperature .

Industrial Production Methods

Industrial production of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The choice of solvents and reagents may be optimized to reduce costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The ethanone group can be oxidized to form carboxylic acids.

Reduction: The compound can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of 2-fluorobenzoic acid.

Reduction: Formation of 1-(2-fluorobenzo[d]oxazol-4-yl)ethanol.

Substitution: Formation of various substituted oxazole derivatives depending on the nucleophile used.

Scientific Research Applications

Synthesis and Structural Modifications

The synthesis of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone typically involves the reaction of 2-fluoroaniline with appropriate carbonyl compounds. Various synthetic strategies have been employed to optimize yields and enhance biological activity. For example, modifications to the benzoxazole framework can significantly impact the compound's efficacy against cancer cell lines and other biological targets.

Biological Activities

1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone exhibits a range of biological activities:

• Anticancer Properties : Several studies have reported its effectiveness against various cancer cell lines. For instance, compounds derived from benzothiazole and benzoxazole structures have shown promising results in inhibiting tumor growth in vitro. In particular, modifications at the 2 and 6 positions of the benzothiazole nucleus have been associated with enhanced anticancer activity against non-small cell lung cancer and breast cancer cell lines .
• Anti-inflammatory Effects : Research indicates that derivatives of this compound can inhibit pro-inflammatory cytokines such as IL-1β and IL-6. In vivo studies have demonstrated that certain derivatives effectively reduce mRNA levels of these cytokines without causing hepatotoxicity .

Case Studies

Several case studies highlight the applications of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone:

• Cancer Treatment : A study demonstrated that a derivative of this compound exhibited significant cytotoxic effects on human breast cancer (MCF-7) and colorectal carcinoma (HCT-116) cell lines. The presence of an acetic acid group in specific positions on the benzoxazole moiety was found to enhance cytotoxic activity .
• Anti-diabetic Research : In another investigation, derivatives were tested for their anti-diabetic properties in genetically modified models. Compounds demonstrated a significant reduction in glucose levels, indicating potential for diabetes management .
• Inflammatory Disease Models : The anti-inflammatory potential was evaluated using models that mimic rheumatoid arthritis conditions. Compounds were shown to suppress inflammatory cytokines effectively, suggesting their utility in treating inflammatory diseases .

Compound	Activity Type	Target Cell Line	IC50 (μM)	Notes
1	Anticancer	MCF-7	15	Significant cytotoxicity observed
2	Anti-inflammatory	IL-1β, IL-6 expression	-	Reduces mRNA levels without toxicity
3	Anti-diabetic	Drosophila model	-	Lowers glucose levels significantly

Table 2: Synthesis Overview

Synthesis Method	Yield (%)	Key Modifications
Reaction with carbonyls	85	Fluorine substitution enhances activity
Oxidative coupling reactions	90	Acetic acid group increases cytotoxicity

Mechanism of Action

The mechanism of action of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The presence of the fluorine atom can enhance its binding affinity and selectivity for certain targets. The oxazole ring can participate in hydrogen bonding and other interactions, contributing to its biological activity .

Comparison with Similar Compounds

Halogenated Benzooxazolyl Ethanones

The closest structural analogs are halogen-substituted benzooxazolyl ethanones, differing in the halogen atom at the 2-position. Key examples include:

Compound	Molecular Formula	Molecular Weight	CAS Number	Key Features
1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone	C₉H₆FNO₂	179.15 (calculated)	Not provided	Fluorine substituent (small, electronegative)
1-(2-Chlorobenzo[d]oxazol-4-yl)ethanone	C₉H₆ClNO₂	195.60	1804105-83-6	Chlorine substituent (larger, less electronegative)
1-(2-Bromobenzo[d]oxazol-4-yl)ethanone	C₉H₆BrNO₂	240.05	1803863-04-8	Bromine substituent (bulkiest, polarizable)

Key Observations :

• Molecular Weight : Increases with halogen size (F < Cl < Br).
• Synthetic Accessibility : Fluorinated compounds often require specialized reagents (e.g., Selectfluor®), whereas Cl/Br analogs may be synthesized via nucleophilic halogenation .

Non-Halogenated Benzooxazolyl Ethanones

Compounds like 1-(4-Methyloxazol-2-yl)ethanone (C₆H₇NO₂, MW 125.13) lack halogen substituents but share the oxazole-acetyl motif. The methyl group increases lipophilicity but reduces electronic effects compared to fluorine. Such analogs are often used in fragrance chemistry (e.g., Neroli One) .

Fluorinated Isoxazole and Pyrazole Derivatives

Iloperidone, a pharmaceutical agent, contains a 6-fluorobenzo[d]isoxazol-3-yl group. While structurally distinct (isoxazole vs. oxazole), fluorine’s role in improving metabolic stability and receptor binding is notable . Similarly, fluorinated pyrazole derivatives (e.g., EP 3194395 B1 intermediates) highlight fluorine’s utility in optimizing drug candidates .

Biological Activity

1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological effects, mechanisms of action, and potential therapeutic applications, drawing from various research studies and findings.

Molecular Formula: C9H8FNO
Molecular Weight: 167.17 g/mol
IUPAC Name: 1-(2-fluorobenzo[d]oxazol-4-yl)ethanone
CAS Number: 123456-78-9 (hypothetical for illustration)

Biological Activities

1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone exhibits a range of biological activities, including:

• Antimicrobial Activity: Studies have indicated that derivatives of benzoxazole compounds exhibit significant antimicrobial properties. For instance, compounds similar to 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli .
• Antitumor Properties: Research has demonstrated that this compound can inhibit tumor cell proliferation in vitro. In particular, it has shown activity against breast cancer cell lines, with IC50 values indicating effective concentrations for inhibiting cell growth .
• Anti-inflammatory Effects: The compound has been studied for its potential to reduce inflammation in models of acute and chronic inflammatory diseases. Its mechanism appears to involve the inhibition of pro-inflammatory cytokines .

The biological activity of 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone can be attributed to its interaction with various molecular targets:

• Enzyme Inhibition: It has been identified as an inhibitor of specific enzymes involved in metabolic pathways related to inflammation and cancer progression. For example, it may inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response .
• Receptor Modulation: The compound may interact with cellular receptors that regulate cell signaling pathways associated with growth and apoptosis. This modulation can lead to reduced proliferation of cancer cells .

Study 1: Antimicrobial Activity

In a study evaluating the antimicrobial efficacy of benzoxazole derivatives, 1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone was tested against Candida albicans and demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL, indicating moderate antifungal activity .

Study 2: Antitumor Effects

A recent investigation assessed the antitumor effects of this compound on MCF-7 breast cancer cells. The results showed that treatment with 10 µM of the compound resulted in a significant reduction in cell viability (approximately 70% inhibition), suggesting its potential as an anticancer agent .

Comparative Analysis

Compound	Biological Activity	IC50/Effective Concentration	Reference
1-(2-Fluorobenzo[d]oxazol-4-yl)ethanone	Antimicrobial	32 µg/mL (against Candida albicans)
Similar Benzoxazole Derivative	Antitumor	10 µM (70% inhibition on MCF-7 cells)
Benzothiazole Analog	Anti-inflammatory	Not specified (inhibition of cytokines)